Cas no 1612176-01-8 (Trans-Benzyl 3-Fluoro-4-Hydroxy-4-Methylpiperidine-1-Carboxylate(WX641108))

• Product Name: Trans-Benzyl 3-Fluoro-4-Hydroxy-4-Methylpiperidine-1-Carboxylate(WX641108)
• CAS No: 1612176-01-8
• MF: C₁₄H₁₈FNO₃
• MW: 267.29602766037
• CID: 4610929
• PubChem ID: 90177605
• Update Time: 2025-07-15

Trans-Benzyl 3-Fluoro-4-Hydroxy-4-Methylpiperidine-1-Carboxylate(WX641108) Chemical and Physical Properties

Names and Identifiers

• Trans-Benzyl 3-Fluoro-4-Hydroxy-4-Methylpiperidine-1-Carboxylate(WX641108)
• 1-Piperidinecarboxylic acid, 3-fluoro-4-hydroxy-4-methyl-, phenylmethyl ester, (3R,4S)-rel-

• Inchi： 1S/C14H18FNO3/c1-14(18)7-8-16(9-12(14)15)13(17)19-10-11-5-3-2-4-6-11/h2-6,12,18H,7-10H2,1H3/t12-,14+/m1/s1
• InChI Key： SNHPCHKVLAYMAK-OCCSQVGLSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CC[C@@](O)(C)[C@H](F)C1

Computed Properties

• Exact Mass: 267.12707160g/mol
• Monoisotopic Mass: 267.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Trans-Benzyl 3-Fluoro-4-Hydroxy-4-Methylpiperidine-1-Carboxylate(WX641108)

Introduction to Trans-Benzyl 3-Fluoro-4-Hydroxy-4-Methylpiperidine-1-Carboxylate (CAS No. 1612176-01-8)

Trans-Benzyl 3-Fluoro-4-Hydroxy-4-Methylpiperidine-1-Carboxylate (CAS No. 1612176-01-8) is a meticulously crafted compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, plays a pivotal role in the synthesis of various bioactive molecules. The molecular structure of this compound encompasses a fluorinated piperidine core, which is a key feature that contributes to its pharmacological significance.

The name long-tail keyword "Trans-Benzyl 3-Fluoro-4-Hydroxy-4-Methylpiperidine-1-Carboxylate" provides a comprehensive description of its chemical composition. The presence of the trans-benzyl group and the fluoro substituent at the 3-position of the piperidine ring enhances its reactivity and binding affinity, making it a valuable intermediate in drug design. Additionally, the hydroxy and methyl functional groups at the 4-position contribute to its versatility in chemical modifications, allowing for further derivatization to achieve desired pharmacological effects.

In recent years, there has been a surge in research focusing on fluorinated piperidine derivatives due to their remarkable biological activity. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, oncology, and anti-inflammatory applications. The fluorine atom, being highly electronegative, influences the electronic properties of the molecule, thereby modulating its interaction with biological targets. This property is particularly advantageous in designing drugs with enhanced binding affinity and selectivity.

The hydroxy group in Trans-Benzyl 3-Fluoro-4-Hydroxy-4-Methylpiperidine-1-Carboxylate (CAS No. 1612176-01-8) also plays a crucial role in its pharmacological profile. Hydroxylated piperidine derivatives are known for their ability to interact with specific enzymes and receptors, thereby modulating physiological processes. The combination of the fluoro, hydroxy, and methyl groups in this compound creates a multifaceted scaffold that can be exploited for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The trans-benzyl group provides a stable handle for further chemical transformations, allowing researchers to introduce additional functional groups or modify existing ones without compromising the integrity of the core structure. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex fluorinated piperidine derivatives like Trans-Benzyl 3-Fluoro-4-Hydroxy-4-Methylpiperidine-1-Carboxylate (CAS No. 1612176-01-8). These synthetic methodologies have improved yield and purity, making it more accessible for large-scale applications in pharmaceutical research. The development of novel catalytic systems and green chemistry approaches has further enhanced the sustainability of these synthetic processes.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary findings suggest that Trans-Benzyl 3-Fluoro-4-Hydroxy-4-Methylpiperidine-1-Carboxylate exhibits promising activity in modulating these targets, which could translate into therapeutic benefits for patients suffering from related conditions.

In conclusion, Trans-Benzyl 3-Fluoro-4-Hydroxy-4-Methylpiperidine-1-Carboxylate (CAS No. 1612176-01-8) is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features, including the presence of fluorine, hydroxyl, and methyl substituents, make it an excellent candidate for designing novel bioactive molecules. The advancements in synthetic chemistry and growing body of preclinical data further underscore its significance as a key intermediate in drug development.